Cas no 14483-74-0 (N'-hydroxy-1H-1,3-benzodiazole-2-carboximidamide)

• Product Name: N'-hydroxy-1H-1,3-benzodiazole-2-carboximidamide
• CAS No: 14483-74-0
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 120438
• PubChem ID: 135692682
• Update Time: 2025-04-18

N'-hydroxy-1H-1,3-benzodiazole-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-1H-Benzimidazole-2-carboximidamide
• 1H-Benzimidazole-2-carboximidamide,N-hydroxy-
• 2-Benzimidazolcarboxamid-oxim
• 2-Benzimidazolylcarboxamidoxim
• Benzimidazol-2-carbonsaeure-amidoxim
• benzimidazole-2-carboxamide oxime
• N'-hydroxy-1H-benzimidazole-2-carboximidamide
• N-hydroxy-1H-benzoimidazole-2-carboximidic acid amide
• 1H-Benzimidazole-2-carboximidamide,N-hydroxy-(9CI)
• N'-hydroxy-1H-1,3-benzodiazole-2-carboximidamide
• SCHEMBL2158910
• n-hydroxy-1h-benzimidazole-2-carboxamidine
• 14483-74-0
• N-Hydroxy-1H-benzo[d]imidazole-2-carboximidamide
• 1,3-dihydrobenzimidazol-2-ylidene(nitroso)methanamine
• EN300-18712633

• Inchi： 1S/C8H8N4O/c9-7(12-13)8-10-5-3-1-2-4-6(5)11-8/h1-4,13H,(H2,9,12)(H,10,11)
• InChI Key： WHIQJYVDSGYHOS-UHFFFAOYSA-N
• SMILES： O/N=C(/C1=NC2C=CC=CC=2N1)\N

Computed Properties

• Exact Mass: 176.07000
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 87.29000
• LogP: 1.35770